Cas no 1354016-46-8 ((S)-2-Amino-N-ethyl-3-methyl-N-(1-methyl-piperidin-4-yl)-butyramide)

• Product Name: (S)-2-Amino-N-ethyl-3-methyl-N-(1-methyl-piperidin-4-yl)-butyramide
• CAS No: 1354016-46-8
• MF: C₁₃H₂₇N₃O
• MW: 241.372983217239
• CID: 2155506
• Update Time: 2025-05-27

(S)-2-Amino-N-ethyl-3-methyl-N-(1-methyl-piperidin-4-yl)-butyramide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-ethyl-3-methyl-n-(1-methyl-piperidin-4-yl)-butyramide
• (S)-2-Amino-N-ethyl-3-methyl-N-(1-methylpiperidin-4-yl)butanamide
• AM96590
• (S)-2-Amino-N-ethyl-3-methyl-N-(1-methylpiperidin-4-yl)butyramide
• (S)-2-Amino-N-ethyl-3-methyl-N-(1-methyl-piperidin-4-yl)-butyramide

• Inchi： 1S/C13H27N3O/c1-5-16(13(17)12(14)10(2)3)11-6-8-15(4)9-7-11/h10-12H,5-9,14H2,1-4H3/t12-/m0/s1
• InChI Key： KDDAQPFBMLGXGV-LBPRGKRZSA-N
• SMILES： O=C([C@H](C(C)C)N)N(CC)C1CCN(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 247
• Topological Polar Surface Area: 49.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-2-Amino-N-ethyl-3-methyl-N-(1-methyl-piperidin-4-yl)-butyramide

Research Brief on (S)-2-Amino-N-ethyl-3-methyl-N-(1-methyl-piperidin-4-yl)-butyramide (CAS: 1354016-46-8)

In recent years, the compound (S)-2-Amino-N-ethyl-3-methyl-N-(1-methyl-piperidin-4-yl)-butyramide (CAS: 1354016-46-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of neurological disorders and pain management. The following research brief synthesizes the latest findings related to this compound, highlighting its pharmacological properties, mechanisms of action, and clinical relevance.

The compound (S)-2-Amino-N-ethyl-3-methyl-N-(1-methyl-piperidin-4-yl)-butyramide is a chiral amide derivative that exhibits high affinity for specific neurotransmitter receptors. Recent studies have elucidated its role as a modulator of the sigma-1 receptor, a protein implicated in various cellular processes, including neuroprotection, ion channel regulation, and intracellular calcium signaling. The enantiomeric purity of the (S)-configuration has been shown to enhance its binding specificity, making it a promising candidate for drug development.

One of the most notable advancements in the study of this compound is its potential application in the treatment of neuropathic pain. Preclinical trials using animal models have demonstrated that (S)-2-Amino-N-ethyl-3-methyl-N-(1-methyl-piperidin-4-yl)-butyramide exhibits potent analgesic effects with minimal side effects compared to traditional opioid-based therapies. These findings are particularly significant given the ongoing opioid crisis and the urgent need for safer alternatives.

Further research has explored the compound's pharmacokinetic profile, revealing favorable absorption and distribution characteristics. Its ability to cross the blood-brain barrier efficiently has been attributed to its lipophilic nature and molecular weight, which fall within the optimal range for central nervous system (CNS) penetration. Additionally, metabolic stability studies indicate that the compound undergoes minimal hepatic degradation, suggesting a prolonged half-life and sustained therapeutic effect.

In addition to its analgesic properties, (S)-2-Amino-N-ethyl-3-methyl-N-(1-methyl-piperidin-4-yl)-butyramide has shown promise in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Experimental data suggest that the compound may mitigate oxidative stress and reduce neuroinflammation, two key pathological hallmarks of these conditions. Researchers are currently investigating its potential to modulate amyloid-beta aggregation and tau protein phosphorylation, which are critical targets in Alzheimer's disease therapeutics.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as dose optimization, long-term safety, and potential drug-drug interactions require further investigation. Ongoing phase I clinical trials aim to address these questions, with preliminary results expected in the coming year. The outcomes of these trials will be pivotal in determining the compound's viability as a therapeutic agent.

In conclusion, (S)-2-Amino-N-ethyl-3-methyl-N-(1-methyl-piperidin-4-yl)-butyramide represents a compelling area of research in the chemical biology and pharmaceutical fields. Its multifaceted pharmacological profile and potential applications in pain management and neurodegenerative diseases underscore its significance. As research progresses, this compound may pave the way for novel therapeutic strategies, offering hope for patients with limited treatment options.